Cas no 4887-24-5 (triacetoxyborane)

triacetoxyborane structure
triacetoxyborane structure
Product Name:triacetoxyborane
CAS No:4887-24-5
MF:C6H9BO6
MW:187.943062543869
CID:932123
PubChem ID:425307
Update Time:2025-04-19

triacetoxyborane Chemical and Physical Properties

Names and Identifiers

    • triacetoxyborane
    • 7-methoxy-3-[[4-methoxy-3-(pyridin-2-yloxymethyl)phenyl]methylideneamino]-5H-pyrimido[5,4-b]indol-4-one
    • Acetic acid, anhydride with boric acid (H3BO3) (3:1)
    • Triacetoxyboron
    • 7-methoxy-3-({4-methoxy-3-[(pyridin-2-yloxy)methyl]benzylidene}amino)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
    • AC1M01SF
    • boric acetate
    • boron triacetate
    • borontris(trifluoroacetate)
    • HMS2531O16
    • sodium triacetoxyborohydride
    • triacetyl borate
    • diacetyloxyboranyl acetate
    • bis(acetyloxy)boranyl acetate
    • DTXSID70866574
    • AKOS006282297
    • VS-12353
    • 4887-24-5
    • SCHEMBL3657633
    • SCHEMBL6319
    • NSC-172808
    • KWZWNVAHEQHCTQ-UHFFFAOYSA-N
    • NSC172808
    • Inchi: 1S/C6H9BO6/c1-4(8)11-7(12-5(2)9)13-6(3)10/h1-3H3
    • InChI Key: KWZWNVAHEQHCTQ-UHFFFAOYSA-N
    • SMILES: O(B(OC(C)=O)OC(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 455.15953
  • Monoisotopic Mass: 188.0492182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 101.4
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